Cas no 1806775-65-4 (3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806775-65-4
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4919510
• Update Time: 2025-07-23

3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H8F2N2O/c8-7(9)5-3-11-2-4(1-10)6(5)12/h2-3,7H,1,10H2,(H,11,12)
• InChI Key： NVGZBBAESXVXGX-UHFFFAOYSA-N
• SMILES： FC(C1=CNC=C(CN)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine

Professional Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806775-65-4)

3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1806775-65-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both aminomethyl and difluoromethyl substituents imparts distinct chemical properties that make it a valuable scaffold for medicinal chemists.

The aminomethyl group in the molecular structure of 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine plays a crucial role in its reactivity and biological activity. This moiety is well-known for its ability to participate in hydrogen bonding, which is essential for the compound's interaction with biological targets. Furthermore, the aminomethyl group can serve as a nucleophilic site, facilitating various chemical transformations that are pivotal in drug synthesis.

In contrast, the difluoromethyl substituent contributes to the compound's metabolic stability and lipophilicity, enhancing its pharmacokinetic properties. The incorporation of fluorine atoms is a common strategy in pharmaceutical design due to their ability to modulate electronic and steric effects, thereby influencing the compound's binding affinity and selectivity. The combination of these features makes 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular docking studies have shown that 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine exhibits potential binding interactions with various enzymes and receptors, suggesting its utility in treating a range of diseases. These computational insights have guided experimental efforts, leading to the identification of novel derivatives with enhanced efficacy and reduced side effects.

The synthesis of 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has streamlined the process and improved the overall efficiency. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

Ongoing research in this area has highlighted the compound's potential in addressing unmet medical needs. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, preliminary data suggest that 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine may have neuroprotective properties, opening avenues for its application in neurodegenerative disorders.

The integration of cutting-edge technologies has further accelerated the development of this compound. High-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of large libraries of derivatives, identifying lead compounds with optimal properties. Furthermore, biocatalysis has emerged as a powerful tool for modifying the structure of 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine, enabling more sustainable and environmentally friendly synthesis methods.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806775-65-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to innovative therapeutic solutions.